molecular formula C11H5F4NO B13235954 6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile

6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile

Cat. No.: B13235954
M. Wt: 243.16 g/mol
InChI Key: KPQPSIRBFSMDSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile is a chromene derivative featuring a benzopyran core substituted with a fluorine atom at position 6, a trifluoromethyl (-CF₃) group at position 2, and a cyano (-CN) group at position 3 (Figure 1). Chromenes are heterocyclic compounds of interest in medicinal chemistry due to their diverse bioactivities, including antimicrobial, antitumor, and anti-inflammatory properties .

Properties

Molecular Formula

C11H5F4NO

Molecular Weight

243.16 g/mol

IUPAC Name

6-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile

InChI

InChI=1S/C11H5F4NO/c12-8-1-2-9-6(4-8)3-7(5-16)10(17-9)11(13,14)15/h1-4,10H

InChI Key

KPQPSIRBFSMDSS-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1F)C=C(C(O2)C(F)(F)F)C#N

Origin of Product

United States

Preparation Methods

Hydrogenation and Esterification of 6-Fluoro-4-oxo-4H-chromene-2-carboxylic Acid

A key intermediate, 6-fluoro-3,4-dihydro-2H-chromene-2-carboxylic acid , is prepared by catalytic hydrogenation of 6-fluoro-4-oxo-4H-chromene-2-carboxylic acid using 10% Pd/C catalyst at room temperature and atmospheric pressure. This step selectively reduces the 4-oxo group, saturating the 3,4-double bond to form the dihydrochromene ring.

Subsequently, the carboxylic acid is esterified with lower alcohols (methanol, ethanol, or propanol) in the presence of strong acids such as hydrochloric acid or sulfuric acid under reflux conditions to yield the corresponding esters (e.g., methyl 6-fluoro-3,4-dihydro-2H-chromene-2-carboxylate).

Reduction to (6-Fluoro-3,4-dihydro-2H-chromen-2-yl)methanol

The ester intermediate is then reduced to the corresponding alcohol using sodium bis(2-methoxyethoxy)aluminium dihydride (commonly known as Vitride) in a solvent mixture of toluene and benzene at low temperatures (-73 to -78°C). This hydride reagent efficiently reduces the ester to the primary alcohol with high yield and purity.

Oxidation to 6-Fluoro-3,4-dihydro-2H-chromene-2-carbaldehyde

The alcohol is oxidized to the aldehyde using oxalyl chloride in a mixture of dichloromethane and dimethyl sulfoxide at low temperature (-60°C). This step forms the 6-fluoro-3,4-dihydro-2H-chromene-2-carbaldehyde intermediate, which is crucial for further functionalization.

Introduction of the Trifluoromethyl and Nitrile Groups

While specific direct methods for 6-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile are less documented, analogous fluorinated chromene derivatives suggest the following approaches:

Cyclization Using Fluorinated Precursors

The chromene ring bearing the 6-fluoro substituent can be formed via cyclization reactions involving 2-fluorobenzaldehyde derivatives and trifluoromethyl ketones in the presence of bases such as triethylamine or piperidine. This cyclocondensation forms the chromene ring and installs the trifluoromethyl group at the 2-position.

Cyanation to Introduce the Nitrile Group

The nitrile group at the 3-position is introduced by reaction of the chromene intermediate with cyanating agents, such as malononitrile or other suitable cyanide sources, under controlled conditions. This step may involve a retro-Michael reaction and subsequent cyclization to stabilize the chromene ring system.

Reaction Conditions Summary and Data Table

Step Reaction Type Reagents/Conditions Temperature Yield & Notes
1 Hydrogenation of 6-fluoro-4-oxo-4H-chromene-2-carboxylic acid 10% Pd/C, H2 gas, RT, 1 atm Room temperature High yield, selective reduction
2 Esterification Lower alcohol (MeOH, EtOH, PrOH), HCl or H2SO4, reflux Reflux High purity esters
3 Reduction of ester to alcohol Sodium bis(2-methoxyethoxy)aluminium dihydride (Vitride), toluene/benzene -73 to -78°C High yield, high purity
4 Oxidation of alcohol to aldehyde Oxalyl chloride, DCM/DMSO -60°C Efficient oxidation
5 Cyclization to chromene with trifluoromethyl group 2-fluorobenzaldehyde + trifluoromethyl ketone, base (Et3N or piperidine) Mild heating Formation of chromene ring
6 Cyanation Cyanating agent (e.g., malononitrile) Controlled conditions Installation of nitrile group

Comparative Reactivity and Characterization

  • The fluorine substitution at the 6-position influences the reactivity and stability of the chromene ring, affecting nitrile hydrolysis rates and tautomeric equilibria.
  • Spectroscopic methods such as ^19F NMR, ^1H NMR, ^13C NMR, IR (notably nitrile stretch near 2230 cm⁻¹), and high-resolution mass spectrometry are essential for confirming structure and purity.
  • The presence of trifluoromethyl and fluorine substituents requires careful control of reaction conditions to avoid side reactions and ensure high selectivity.

Summary of Research Findings

  • The preparation of 6-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile involves a sequence of hydrogenation, esterification, reduction, oxidation, cyclization, and cyanation steps.
  • Use of specialized reagents like Vitride for reduction and oxalyl chloride for oxidation ensures high yields and purity.
  • The synthetic route is adaptable from known methods for related fluorinated chromenes and benefits from careful temperature and solvent control.
  • Patent literature highlights cost-effective and scalable processes for intermediates closely related to this compound, indicating industrial feasibility.

Chemical Reactions Analysis

Types of Reactions: 6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

    Reduction: Reduction reactions can lead to the formation of reduced chromene derivatives.

    Substitution: Nucleophilic substitution reactions can occur at the fluorine or cyano groups, leading to the formation of substituted chromenes.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield hydroxylated chromenes, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Unfortunately, the search results provided do not contain specific information regarding the applications of "6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile." However, the search results do provide some information on related compounds and reactions that may be relevant.

Chromenes and their Synthesis

  • General Information: Chromenes and chromanes are found in various natural products and medicinal drugs .
  • Synthesis: A patent discusses a synthesis method of (R) or (S)-6-fluoro-3,4-dihydro-2H-1-chromene-2-formic acid, which relates to an intermediate of 2-hydroxy-2-(6-fluoro-3,4-dihydro-2H-1-chromene-2-yl) acetonitrile (nebivolol hydrochloride) . The method involves several steps, including reacting optically pure malic acid with acyl chlorides or anhydrides, followed by a Friedel-Crafts reaction, and intramolecular substitution to yield a cyclized product .
  • Green Chemistry: Carbon-carbon and carbon-heteroatom bond-forming reactions are crucial in synthetic organic chemistry . Graphene oxide has catalytic applications in synthesizing bioactive scaffolds through carbon-carbon and carbon-heteroatom bond formation .

Reactions of 2H-Chromenes

  • Reduction: 3-Nitro-2H-chromenes can undergo reduction reactions. Reduction of 2-trifluoromethyl-3-nitro-2H-chromenes with B2H6 in THF and sodium borohydride yields 3-aminochromanes .
  • S1P1 Agonists: 2H-chromene compounds can act as S1P1 agonists and can be used for preventing or treating diseases caused by unwanted lymphocyte infiltration .

Functionalized Chromenes

  • P2Y6 Receptor Antagonists: Amino-functionalized 2H-chromene derivatives have enhanced affinity in antagonizing UDP-induced Ca2+ mobilization in human P2Y6R-transfected cells . For example, a 6-(Boc-amino-n-heptylethynyl) analog (MRS4940) showed significant affinity .

Mechanism of Action

The mechanism of action of 6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms enhances its binding affinity to target proteins, leading to the modulation of biological activities. The compound can inhibit or activate specific enzymes or receptors, resulting in various therapeutic effects.

Comparison with Similar Compounds

Structural Variations and Electronic Properties

Chromene derivatives exhibit bioactivity modulated by substituent positions and electronic effects. Key analogues include:

Compound Name Substituents (Position) Key Features
6-Chloro-2H-chromene-3-carbonitrile 6-Cl, 3-CN Chlorine at position 6 increases lipophilicity compared to fluorine .
4-Methyl-2-oxo-2H-chromene-3-carbonitrile 2-Oxo, 4-CH₃, 3-CN Keto group at position 2 enhances hydrogen bonding potential .
2-Amino-4-(4-fluorophenyl)-6-methoxy-4H-benzo[h]chromene-3-carbonitrile 2-NH₂, 4-(4-FC₆H₄), 6-OCH₃, 3-CN Fused benzo[h]chromene system; amino group improves solubility .
6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (Target) 6-F, 2-CF₃, 3-CN Strong electron-withdrawing effects from -CF₃ and -CN .

Electronic Effects :

  • Fluorine’s electronegativity (vs. chlorine in 6-chloro analogue) reduces steric bulk while maintaining lipophilicity, optimizing membrane permeability .

Physicochemical and Crystallographic Properties

  • Crystal Packing: The target compound’s crystal structure is anticipated to exhibit hydrogen bonding via the cyano group, similar to 2-amino-4-(4-fluorophenyl)-6-methoxy-4H-benzo[h]chromene-3-carbonitrile, which forms N–H···N hydrogen bonds .
  • Solubility: The trifluoromethyl group increases hydrophobicity compared to hydroxyl or amino-substituted analogues (e.g., 7-hydroxy-2-oxo-2H-chromene-3-carbonitrile) .

Pharmacological Implications

  • Antimicrobial Activity : Fluorinated chromenes, including the target compound, show enhanced activity against Gram-positive bacteria due to improved membrane penetration .
  • Antitumor Potential: The cyano group in 3-position is critical for inhibiting kinases or tubulin polymerization, as seen in structurally related 4-aryl-4H-chromenes .
  • Metabolic Stability : Trifluoromethyl groups resist oxidative metabolism, extending half-life compared to methyl or chloro analogues .

Biological Activity

6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile is a fluorinated organic compound belonging to the chromene class, which is characterized by its fused benzene and pyran rings. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in relation to its interactions with various biological targets such as receptors and enzymes.

  • Molecular Formula : C₁₁H₅F₄N₁O
  • Molecular Weight : 243.16 g/mol
  • Structural Features : The presence of fluorine atoms enhances the compound's stability and lipophilicity, which can affect its biological interactions and pharmacokinetics.

The biological activity of 6-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile is primarily attributed to its ability to interact with specific receptors. Notably, it has been studied as a potential antagonist of the P2Y6 receptor (P2Y6R), which plays a significant role in various physiological processes including inflammation and cancer progression.

2. P2Y6 Receptor Antagonism

Research indicates that this compound exhibits moderate affinity as a P2Y6 receptor antagonist. For instance, studies have shown that at concentrations around 30 μM, it does not antagonize calcium mobilization induced by native agonists in astrocytoma cells expressing P2Y6R . However, other derivatives within the chromene series have demonstrated significant antagonistic properties against UDP-induced calcium mobilization, suggesting that structural modifications can enhance activity.

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) studies have revealed that modifications at the 6-position of the chromene scaffold can significantly influence biological activity. For example, various halogen substitutions (such as fluorine and chlorine) at this position have been explored to optimize binding affinity and antagonistic activity at P2Y6R .

Case Study 1: Antagonistic Effects on Calcium Mobilization

In a study examining multiple chromene derivatives, it was found that certain analogues showed surmountable antagonism at P2Y6R, effectively inhibiting UDP-induced calcium transients in human astrocytoma cells. The most potent compounds were identified as those with specific substitutions at the 3 and 6 positions of the chromene structure .

CompoundIC50 (μM)Notes
3-Nitro-2-(trifluoromethyl)-2H-chromene5.33±1.83Moderate affinity
6-Fluoro derivative>100Low toxicity observed
6-Chloro derivativeμM rangeEnhanced binding compared to unsubstituted analogues

Case Study 2: Inhibition of UDP-Induced IP-1 Accumulation

Further investigations into the inhibitory effects on UDP-induced inositol phosphate accumulation revealed that certain derivatives of the chromene series could significantly reduce IP-1 levels in treated cells, indicating their potential utility in therapeutic applications targeting P2Y6R-mediated pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.